Cas no 1804511-40-7 (3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine)
3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine
-
- Inchi: 1S/C6H5F2IN2O/c7-5(8)3-2(9)1-11-6(12)4(3)10/h1,5H,10H2,(H,11,12)
- InChI Key: ZRUCPMQQUUHZGM-UHFFFAOYSA-N
- SMILES: IC1=CNC(C(=C1C(F)F)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 285
- XLogP3: 0.1
- Topological Polar Surface Area: 55.1
3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005313-500mg |
3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine |
1804511-40-7 | 97% | 500mg |
$1,038.80 | 2022-04-02 | |
| Alichem | A024005313-1g |
3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine |
1804511-40-7 | 97% | 1g |
$1,596.00 | 2022-04-02 |
3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine
3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine (CAS No. 1804511-40-7): An Overview
3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine (CAS No. 1804511-40-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a difluoromethyl group, an amino group, a hydroxy group, and an iodine substituent on the pyridine ring makes it a versatile molecule with diverse biological activities.
The synthesis of 3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine involves a series of well-defined chemical reactions. The initial step typically involves the formation of a pyridine derivative with the desired substituents. Subsequent functional group manipulations, such as the introduction of the difluoromethyl and hydroxy groups, are crucial for achieving the final product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.
In terms of its biological properties, 3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its activity against kinases involved in cancer progression. The compound's ability to selectively target these enzymes without significant off-target effects makes it a valuable lead for drug discovery.
The pharmacokinetic profile of 3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine is another area of active investigation. Preliminary studies suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its stability in physiological conditions and low toxicity profile are particularly noteworthy, as these attributes are essential for successful clinical translation.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine. Early-phase trials have shown promising results, with patients demonstrating good tolerability and positive responses to treatment. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.
Beyond its direct therapeutic applications, 3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine also serves as a valuable tool in basic research. Its unique chemical structure allows scientists to probe the mechanisms underlying various biological processes. For example, it has been used to study the role of specific enzymes in signal transduction pathways and to develop new assays for high-throughput screening.
In conclusion, 3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine (CAS No. 1804511-40-7) is a promising compound with a wide range of potential applications in both research and medicine. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.
1804511-40-7 (3-Amino-4-(difluoromethyl)-2-hydroxy-5-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)